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Compound of Interest

tert-Butyl 2-
Compound Name:

(dimethoxyphosphoryl)acetate

Cat. No.: B1275074

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl 2-
(dimethoxyphosphoryl)acetate, a key reagent in modern organic synthesis. The document
details its chemical structure, physicochemical properties, synthesis, and applications, with a
focus on its role in the Horner-Wadsworth-Emmons reaction for the stereoselective synthesis of
alkenes, a common structural motif in pharmaceutical agents.

Chemical Identity and Structure

tert-Butyl 2-(dimethoxyphosphoryl)acetate is an organophosphorus compound widely
utilized as a stabilized phosphonate ylide precursor in olefination reactions.[1][2] Its structure
features a phosphonate group attached to a methylene group, which is in turn connected to a
tert-butyl ester.

DOT Diagram of Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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